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Executive Summary
Potassium methoxide (CH₃KO), with CAS number 865-33-8, is a potent, non-nucleophilic

strong base widely utilized in organic synthesis and industrial processes.[1] As the potassium

salt of methanol, it is a key reagent in reactions requiring stringent anhydrous conditions, such

as transesterification for biodiesel production, condensation reactions, and various

deprotonation steps in pharmaceutical manufacturing.[2][3] This document provides a

comprehensive overview of its chemical and physical properties, detailed experimental

protocols for its synthesis and common applications, and critical safety and handling

information. All quantitative data is summarized in structured tables for ease of reference, and

key processes are visualized using logical diagrams.

Chemical and Physical Properties
Potassium methoxide is typically a white to yellowish crystalline powder that is highly

hygroscopic and odorless in its solid form.[2][4] It reacts violently with water, hydrolyzing to

form potassium hydroxide and methanol in a highly exothermic reaction.[4][5] Due to its

reactivity with atmospheric moisture and carbon dioxide, it must be handled and stored under

an inert atmosphere.[5][6] It is commercially available as a solid or, more commonly, as a 24-

32% solution in methanol.[5]

Table 1: Physical and Chemical Identifiers
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Identifier Value

CAS Number 865-33-8[5]

Molecular Formula CH₃KO[7]

Molecular Weight 70.13 g/mol [1][8]

InChI InChI=1S/CH₃O.K/c1-2;/h1H₃;/q-1;+1

InChI Key BDAWXSQJJCIFIK-UHFFFAOYSA-N[9]

Canonical SMILES C[O-].[K+][5][8]

Synonyms
Potassium methylate, Potassium methanolate,

Methoxypotassium[1][3][9]

Table 2: Quantitative Physical and Chemical Data
Property Value

Appearance
White to yellowish, hygroscopic, odorless

crystalline powder[4][5]

pKa (of Methanol) 15.17 at 20°C[10]

Melting Point
~170°C (decomposes)[1]; >50°C (decomposes)

[11]

Boiling Point Not applicable (decomposes)[1]

Density (Solid) Approx. 1.4 g/cm³ (estimated)[1]; 1.7 g/cm³[11]

Density (25% solution in MeOH) 0.95 g/mL at 20°C

Flash Point 11°C (closed cup)

Autoignition Temperature >50°C[11]; 70°C[4]

Solubility

Reacts violently with water[2][4]. Soluble in

methanol and ethanol[2][9]. Insoluble in non-

polar solvents like hexane[2].

Stability
Stable under inert, dry conditions. Extremely

sensitive to moisture and air[5][6].

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.biosynth.com/Files/MSDS/FP/54/MSDS_FP54972_5000_EN.pdf
https://www.researchgate.net/figure/FTIR-spectra-for-the-hydrolyzate-of-metal-alkoxides_fig1_354790188
https://www.fishersci.com/store/msds?partNumber=AC240605000&countryCode=US&language=en
https://www.canr.msu.edu/uploads/files/Processing/Howtomakebiodiesel_handout.pdf
https://attra.ncat.org/wp-content/uploads/2022/09/biodiesel.pdf
https://www.biosynth.com/Files/MSDS/FP/54/MSDS_FP54972_5000_EN.pdf
https://www.canr.msu.edu/uploads/files/Processing/Howtomakebiodiesel_handout.pdf
https://www.fishersci.com/store/msds?partNumber=AC240605000&countryCode=US&language=en
https://en.wikipedia.org/wiki/Potassium_methoxide
https://attra.ncat.org/wp-content/uploads/2022/09/biodiesel.pdf
https://www.atamanchemicals.com/potassium-methylate_u26796/
https://www.biosynth.com/Files/MSDS/FP/54/MSDS_FP54972_5000_EN.pdf
https://www.luc.edu/media/lucedu/sustainability-new/2022images/Biodiesel%20Curricula%20-%20Version%205.0.pdf
https://www.fishersci.com/store/msds?partNumber=AC240605000&countryCode=US&language=en
https://patents.google.com/patent/CN101381278A/en
https://www.fishersci.com/store/msds?partNumber=AC240605000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC240605000&countryCode=US&language=en
https://patents.google.com/patent/CN101381278A/en
https://patents.google.com/patent/CN101381278A/en
https://www.atamanchemicals.com/potassium-methylate_u26796/
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA42551~~PDF~~MTR~~CGV4~~EN~~2025-10-29%2006:36:03~~Potassium%20methoxide%20%205%%20w/v%20in%20methanol~~
https://www.atamanchemicals.com/potassium-methylate_u26796/
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA42551~~PDF~~MTR~~CGV4~~EN~~2025-10-29%2006:36:03~~Potassium%20methoxide%20%205%%20w/v%20in%20methanol~~
https://attra.ncat.org/wp-content/uploads/2022/09/biodiesel.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA42551~~PDF~~MTR~~CGV4~~EN~~2025-10-29%2006:36:03~~Potassium%20methoxide%20%205%%20w/v%20in%20methanol~~
https://www.biosynth.com/Files/MSDS/FP/54/MSDS_FP54972_5000_EN.pdf
https://brainly.com/question/29442421
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Potassium Methoxide
Potassium methoxide can be prepared through several routes, with the choice depending on

the scale and available starting materials. The primary laboratory methods involve the reaction

of potassium metal or potassium hydroxide with anhydrous methanol.

Experimental Protocol 1: Synthesis from Potassium
Metal and Methanol
This classic method is highly exothermic and produces flammable hydrogen gas, requiring

strict safety precautions.[2]

Reaction: 2 K(s) + 2 CH₃OH(l) → 2 CH₃OK(sol) + H₂(g)[2]

Methodology:

Preparation: A three-necked round-bottom flask equipped with a magnetic stirrer, a reflux

condenser with a gas outlet (bubbler), and a dropping funnel is assembled and flame-dried

under an inert atmosphere (e.g., nitrogen or argon).

Solvent Addition: Anhydrous methanol is added to the reaction flask.

Potassium Addition: Small, freshly cut pieces of potassium metal are cautiously added to the

stirred methanol. The reaction is highly exothermic; the rate of addition should be controlled

to maintain a gentle reflux. The flask may require cooling in an ice bath.

Reaction Completion: The addition is continued until all the potassium has reacted, indicated

by the cessation of hydrogen gas evolution.

Product: The resulting solution is potassium methoxide in methanol. The concentration can

be determined by titration. For solid potassium methoxide, the excess methanol is removed

under reduced pressure.

Experimental Protocol 2: Synthesis from Potassium
Hydroxide and Methanol
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This method avoids the use of hazardous potassium metal but requires the removal of water to

drive the equilibrium towards the product.[2]

Reaction: KOH(s) + CH₃OH(l) ⇌ CH₃OK(sol) + H₂O(l)[2]

Methodology:

Reactant Preparation: A reaction vessel is charged with anhydrous methanol and high-purity

potassium hydroxide (KOH) pellets. Note that KOH is hygroscopic and typically contains

~10% water, which must be removed.[2][12]

Reaction Setup: For laboratory scale, a simple setup involves dissolving 9.5 g of KOH in 120

mL of methanol with stirring until complete dissolution.[3] The reaction is exothermic.[3]

Water Removal (Industrial/Optimized Scale): To drive the reaction to completion, the water

formed must be continuously removed. This can be achieved by azeotropic distillation or by

passing dry methanol vapor through the reaction mixture to carry away the water.[1] A

patented industrial process involves heating the mixture to 94-104°C while continuously

introducing dry methanol from the bottom of the reactor; the water-rich methanol that exits is

then rectified and recycled.[1]

Product: The final product is a solution of potassium methoxide in methanol.
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Method 1: From Potassium Metal

Method 2: From Potassium Hydroxide

Potassium Metal (K)
+

Anhydrous Methanol (CH₃OH)

Potassium Methoxide (CH₃OK)
Exothermic Reaction

Hydrogen Gas (H₂)
Byproduct

Potassium Hydroxide (KOH)

+

Anhydrous Methanol (CH₃OH)

Potassium Methoxide (CH₃OK)
Equilibrium Reaction

Water (H₂O)
Requires Removal
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Reactants & Catalyst Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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